Cas no 2137839-13-3 ((5-ethyl-1,3,4-oxadiazol-2-yl)methanethiol)

• Product Name: (5-ethyl-1,3,4-oxadiazol-2-yl)methanethiol
• CAS No: 2137839-13-3
• MF: C₅H₈N₂OS
• MW: 144.194819450378
• CID: 6546629
• PubChem ID: 91068539
• Update Time: 2024-03-01

(5-ethyl-1,3,4-oxadiazol-2-yl)methanethiol Chemical and Physical Properties

Names and Identifiers

• (5-ethyl-1,3,4-oxadiazol-2-yl)methanethiol
• EN300-1085683
• 2137839-13-3

• Inchi： 1S/C5H8N2OS/c1-2-4-6-7-5(3-9)8-4/h9H,2-3H2,1H3
• InChI Key： XUKNWJCVWOXESL-UHFFFAOYSA-N
• SMILES： SCC1=NN=C(CC)O1

Computed Properties

• Exact Mass: 144.03573406g/mol
• Monoisotopic Mass: 144.03573406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 91
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 39.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,3,4-oxadiazoles